Cas no 2639410-75-4 (Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2639410-75-4
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 5641281
• PubChem ID: 165899660
• Update Time: 2025-06-27

Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639410-75-4
• tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate
• EN300-28229735
• Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H22N2O2S/c1-6-7-8-14-12-15-9(2)10(18-12)11(16)17-13(3,4)5/h6-8H2,1-5H3,(H,14,15)
• InChI Key： DRBWWTCESIGOLJ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OC(C)(C)C)NCCCC

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate

Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate, also known by its CAS number 2639410-75-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a thiazole ring system with substituents that confer specific functional properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate involves a series of well-established organic reactions. The core thiazole ring is typically formed through a condensation reaction between an amine and a carbonyl compound under specific conditions. The substitution pattern on the thiazole ring is crucial for determining its reactivity and stability. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles.

One of the most promising applications of this compound lies in its use as an intermediate in the development of bioactive molecules. Researchers have explored its potential as a building block for constructing complex heterocyclic structures, which are essential components of many pharmaceutical agents. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in metabolic disorders and inflammatory diseases.

In the field of agrochemistry, Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate has been investigated for its role in herbicide development. Its ability to inhibit key plant enzymes makes it a potential candidate for designing environmentally friendly herbicides with high efficacy and selectivity. Recent studies have highlighted its effectiveness against invasive plant species without adversely affecting beneficial crops.

The structural versatility of this compound also extends to its use in materials science. Its thiazole moiety can be incorporated into polymer systems to enhance mechanical properties or impart specific functionalities such as conductivity or UV resistance. This has led to exploratory research into its application in advanced materials like conductive polymers and stimuli-responsive composites.

From a sustainability perspective, there is growing interest in developing eco-friendly methods for synthesizing Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate. Researchers are exploring the use of renewable feedstocks and biocatalysts to reduce the environmental footprint of its production process. These efforts align with global trends toward greener chemical manufacturing practices.

In conclusion, Tert-butyl 2-(butylamino)-4-methyl-1,3-thiazole-5-carboxylate (CAS No: 2639410-75-4) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and structural flexibility make it an invaluable tool for researchers and developers alike. As advancements in synthetic methodologies and application research continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.